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Compound of Interest

3-Chloro-4-iodo-6-
Compound Name:

methoxypyridazine
CAS No.: 181355-91-9
Cat. No.: B2975857

Get Quote

Executive Summary & Compound Identification

Target Compound: 6-Chloro-4-iodo-3-methoxypyridazine CAS Registry Number: 181355-92-0
Molecular Formula: CsH4CIIN2O Molecular Weight: 270.45 g/mol [1]

This compound is a high-value scaffold used in the synthesis of kinase inhibitors and antiviral
agents via Suzuki-Miyaura cross-coupling (utilizing the C-1 bond) and nucleophilic aromatic
substitution (utilizing the C-CI bond). Due to the presence of multiple halogens and nitrogen
atoms, accurate Elemental Analysis (EA) is the "Gold Standard" for establishing bulk purity
required for peer-reviewed publication, often outperforming HRMS in detecting inorganic salts
or solvent entrapment.

Isomeric "Alternatives" (Interferences)

Researchers must be aware that the formula CsH4CIlIN20O applies to several structural isomers.
EA alone cannot distinguish between these; therefore, this guide compares EA performance
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alongside orthogonal techniques.

e |somer A (Target): 6-Chloro-4-iodo-3-methoxypyridazine (Pyridazine core)[1]

e Isomer B: 2-Chloro-5-iodo-4-methoxypyrimidine (Pyrimidine core, CAS 159585-16-7)[2]

e Isomer C: 3-Chloro-2-iodo-5-methoxypyrazine (Pyrazine core, CAS 1934522-10-7)[3]

Theoretical vs. Experimental Data Specifications

To validate a sample of CsH4CIIN20, the experimental CHN values must fall within £0.4% of the

theoretical calculation. Deviations often indicate specific impurities common to halo-heterocycle

synthesis.

Table 1: Elemental Analysis Data Profile (Combustion

Analysis)

) Diagnostic: Diagnostic:
Theoretical Acceptance .
Element Low Value High Value
Mass % Range (+0.4%)
Causes Causes
] Solvent
Inorganic salt
21.81% — o entrapment
Carbon (C) 22.21% contamination
22.61% (EtOAcC,
(e.g., KI, NaCl)
Hexanes)
) ) Water/Moisture
Excessive drying )
Hydrogen (H) 1.49% 1.09% — 1.89% - (Hygroscopic),
/ Decomposition i
Residual MeOH
) Decomposition Residual DMF or
Nitrogen (N) 10.36% 9.96% — 10.76% ]
(loss of N2) Amine bases
_ _ Incomplete Residual HCI
Chlorine (CI) 13.11% N/A (Optional) )
halogenation salts
) ) De-iodination
lodine (1) 46.92% N/A (Optional) N/A

(Light sensitivity)
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*Note: Halogen analysis is often performed separately via titration or ion chromatography but
inferred via CHN purity in standard publication requirements.

Experimental Protocol: The Self-Validating System

Achieving the theoretical values above requires a protocol that accounts for the volatility of
lodine and the hygroscopicity of the methoxy group.

Step-by-Step Methodology

o Sample Pre-treatment (Crucial):
o Recrystallize the crude solid from Ethanol/Water or Hexane/EtOAcC.

o Drying: Dry under high vacuum (< 1 mbar) at 40°C for 12 hours. Warning: Do not exceed
50°C as C-I bonds in electron-deficient rings can be thermally labile, leading to iodine
sublimation and low Carbon results.

e Combustion Parameters (Dumas Method):
o Oxidation Furnace: 950°C - 1000°C.
o Carrier Gas: Helium (99.999%).
o Additives: Add Tungsten(VI) oxide (WOs) to the sample capsule.

» Reasoning: lodine can form volatile 12 which interferes with the thermal conductivity
detector (TCD). WOs acts as a scrubber/catalyst to ensure complete combustion and
proper halogen sequestration.

 Validation Check:
o Run a standard (e.g., Acetanilide) immediately before the sample.

o If Nitrogen values drift >0.2%, replace the reduction copper column (halogens deplete the
Cu layer rapidly).

Comparative Analysis: EA vs. Alternatives
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Why insist on Elemental Analysis when NMR and Mass Spec exist? The table below compares
the "performance” of these analytical products in the context of drug development.

Table 2: Analytical Method Performance Matrix

- Elemental Analysis Quantitative NMR High-Res Mass
eature
(EA) (QNMR) Spec (HRMS)
] Bulk Purity (% Molar Purity &
Primary Output - Molecular Formula ID
composition) Structure
_ o X No (Isomers have  [%4 Yes (Coupling 2 No (Identical exact
Isomer Differentiation ) . )
identical %CHN) constants differ) mass)
_ _ "4 Excellent (Values X Poor (Salts are X Poor (lonization
Inorganic Detection _ . _
drop proportionally) NMR silent) suppression)

"4 Good (C/H ratios ["4 Excellent (Distinct X Poor (Solvents
shift) peaks) often lost)

Solvent Detection

Sample Requirement ~2-5 mg (Destructive) ~10 mg (Recoverable) < 1 mg (Destructive)

Accepted as _ ,
o Mandatory (J. Med. o ) Supporting evidence
Publication Status alternative if purity
Chem, JOC) only
>95%

Scientific Insight: For CsH4CIIN20, HRMS confirms you synthesized the correct molecule, but
EA confirms you have pure material free of silica gel, sodium salts, or unreacted iodine—
impurities that ruin downstream Suzuki couplings.

Analytical Workflow Visualization

The following diagram illustrates the logical decision tree for characterizing CsH4CIIN20,
ensuring no false positives from isomeric interferences.
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Caption: Integrated Analytical Workflow for validating CsH4CIIN20 purity and identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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